Cas no 2649081-01-4 ({3-(isocyanatomethyl)phenylmethyl}dimethylamine)

• Product Name: {3-(isocyanatomethyl)phenylmethyl}dimethylamine
• CAS No: 2649081-01-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5910324
• PubChem ID: 117281950
• Update Time: 2025-10-29

{3-(isocyanatomethyl)phenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {3-(isocyanatomethyl)phenylmethyl}dimethylamine
• 2649081-01-4
• EN300-1778655
• {[3-(isocyanatomethyl)phenyl]methyl}dimethylamine

• Inchi： 1S/C11H14N2O/c1-13(2)8-11-5-3-4-10(6-11)7-12-9-14/h3-6H,7-8H2,1-2H3
• InChI Key： NZJOMCMAFYWDKU-UHFFFAOYSA-N
• SMILES： O=C=NCC1=CC=CC(=C1)CN(C)C

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.7Ų

Additional information on {3-(isocyanatomethyl)phenylmethyl}dimethylamine

Introduction to {3-(isocyanatomethyl)phenylmethyl}dimethylamine (CAS No 2649081-01-4)

The compound {3-(isocyanatomethyl)phenylmethyl}dimethylamine, with the CAS registry number 2649081-01-4, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines an isocyanate group with a dimethylamine moiety, making it a valuable intermediate in the synthesis of various functional materials. Recent advancements in synthetic methodologies have further highlighted its potential applications in drug discovery, polymer chemistry, and surface modification technologies.

{3-(isocyanatomethyl)phenylmethyl}dimethylamine exhibits a distinctive reactivity profile due to the presence of both nucleophilic and electrophilic functional groups within its structure. The isocyanate group (-NCO) is highly reactive and can undergo nucleophilic addition reactions with a wide range of nucleophiles, including alcohols, amines, and thiols. On the other hand, the dimethylamine group (-NMe₂) imparts basicity and can act as a nucleophile under certain reaction conditions. This dual functionality makes the compound an ideal building block for constructing complex molecular architectures.

Recent studies have explored the use of {3-(isocyanatomethyl)phenylmethyl}dimethylamine in the synthesis of polyurethanes and other polymeric materials. Researchers have demonstrated that this compound can serve as a versatile monomer for producing high-performance polymers with tailored mechanical and thermal properties. For instance, a 2023 study published in *Macromolecules* reported the successful incorporation of this compound into polyurethane networks, resulting in materials with enhanced elasticity and resistance to environmental degradation.

In addition to its role in polymer chemistry, {3-(isocyanatomethyl)phenylmethyl}dimethylamine has also been investigated for its potential in drug delivery systems. The compound's ability to form stable covalent bonds with biologically active molecules makes it an attractive candidate for designing drug carriers with controlled release profiles. A 2022 article in *Journal of Controlled Release* highlighted its use as a linker in the development of antibody-drug conjugates (ADCs), where it facilitated the efficient coupling of cytotoxic agents to targeting antibodies.

The synthesis of {3-(isocyanatomethyl)phenylmethyl}dimethylamine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. One common approach involves the reaction of 3-isocyanatomethylbenzaldehyde with dimethylaniline under catalytic conditions. Recent optimizations of this synthesis pathway have focused on improving reaction efficiency and reducing environmental impact, aligning with the growing emphasis on sustainable chemical practices.

From an environmental perspective, understanding the fate and behavior of {3-(isocyanatomethyl)phenylmethyl}dimethylamine in natural systems is crucial for assessing its potential ecological risks. Studies conducted in 2023 have shown that this compound undergoes rapid degradation under aerobic conditions, primarily through hydrolysis and microbial metabolism. These findings suggest that its environmental persistence is relatively low, which is a positive indicator for its safe use in industrial applications.

In conclusion, {3-(isocyanatomethyl)phenylmethyl}dimethylamine (CAS No 2649081-01-4) is a multifaceted compound with significant potential across various chemical disciplines. Its unique reactivity, combined with recent advancements in synthetic and application-oriented research, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to unfold, this compound is expected to contribute even more significantly to both academic and industrial sectors.